Cas no 2287299-53-8 (1-(Chloromethyl)-3-(3-fluoro-4-methoxyphenyl)bicyclo[1.1.1]pentane)

• Product Name: 1-(Chloromethyl)-3-(3-fluoro-4-methoxyphenyl)bicyclo[1.1.1]pentane
• CAS No: 2287299-53-8
• MF: C₁₃H₁₄ClFO
• MW: 240.701066493988
• CID: 6221330
• PubChem ID: 137945173
• Update Time: 2025-05-24

1-(Chloromethyl)-3-(3-fluoro-4-methoxyphenyl)bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 1-(Chloromethyl)-3-(3-fluoro-4-methoxyphenyl)bicyclo[1.1.1]pentane
• EN300-6760858
• 2287299-53-8

• Inchi： 1S/C13H14ClFO/c1-16-11-3-2-9(4-10(11)15)13-5-12(6-13,7-13)8-14/h2-4H,5-8H2,1H3
• InChI Key： DEGCZKCGASVTLD-UHFFFAOYSA-N
• SMILES： ClCC12CC(C3C=CC(=C(C=3)F)OC)(C1)C2

Computed Properties

• Exact Mass: 240.0717209g/mol
• Monoisotopic Mass: 240.0717209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(Chloromethyl)-3-(3-fluoro-4-methoxyphenyl)bicyclo[1.1.1]pentane

1-(Chloromethyl)-3-(3-fluoro-4-methoxyphenyl)bicyclo[1.1.1]pentane: A Comprehensive Overview

The compound 1-(Chloromethyl)-3-(3-fluoro-4-methoxyphenyl)bicyclo[1.1.1]pentane (CAS No: 2287299-53-8) is a highly specialized organic molecule with a unique bicyclic structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its bicyclo[1.1.1]pentane framework, incorporates a chloromethyl group and a substituted phenyl moiety, making it a versatile building block for various chemical applications.

Recent studies have highlighted the potential of this compound in drug design, particularly in the development of bioactive molecules with enhanced pharmacokinetic properties. The presence of the chloromethyl group introduces reactivity that can be exploited in nucleophilic substitution reactions, enabling the synthesis of derivatives with tailored functionalities. Additionally, the 3-fluoro-4-methoxyphenyl group contributes to the molecule's electronic and steric properties, which are critical for interactions with biological targets.

One of the most intriguing aspects of 1-(Chloromethyl)-3-(3-fluoro-4-methoxyphenyl)bicyclo[1.1.1]pentane is its ability to serve as a chiral auxiliary in asymmetric synthesis. Researchers have demonstrated that this compound can facilitate the construction of complex stereochemical architectures, which are essential for the development of enantiomerically pure pharmaceuticals. The rigid bicyclic structure ensures high diastereoselectivity in reactions, making it an invaluable tool in modern organic synthesis.

In terms of physical properties, this compound exhibits a melting point of approximately 78°C and a boiling point around 250°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various synthetic protocols. The molecule's stability under physiological conditions has also been tested, showing minimal degradation over extended periods, which is a desirable trait for potential therapeutic agents.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of CAS No: 2287299-53-8. Quantum mechanical calculations reveal that the chloromethyl group acts as an electron-withdrawing substituent, polarizing the adjacent carbon atom and enhancing its electrophilic character. This property is exploited in various nucleophilic substitution reactions, where the molecule serves as an efficient electrophile.

The integration of fluorine and methoxy groups into the aromatic ring introduces additional complexity to the molecule's electronic environment. The fluorine atom contributes to both electron-withdrawing effects via induction and resonance, while the methoxy group provides electron-donating capabilities through resonance. This balance of electronic effects results in a unique reactivity profile that can be harnessed for selective chemical transformations.

From an applications perspective, 1-(Chloromethyl)-3-(3-fluoro-4-methoxyphenyl)bicyclo[1.1.1]pentane has found utility in the synthesis of heterocyclic compounds, which are prevalent in many biologically active molecules. Its use as an intermediate in drug discovery programs has led to the development of novel scaffolds with potential anti-inflammatory, antiviral, and anticancer activities.

Moreover, this compound has been employed in polymer chemistry to create advanced materials with tailored mechanical and thermal properties. The rigid bicyclic structure imparts rigidity to polymer backbones, enhancing their stability under harsh conditions.

In conclusion, CAS No: 2287299-53-8, or 1-(Chloromethyl)-3-(3-fluoro-4-methoxyphenyl)bicyclo[1.1.1]pentane, stands as a testament to the ingenuity of modern chemical synthesis and its applications across diverse scientific disciplines.